Cas no 328933-47-7 (4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate)

4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate is a brominated aromatic ester compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a 2-bromopropanoyl group attached to a phenyl ring, which is further esterified with pivalic acid (2,2-dimethylpropanoic acid). This combination provides reactivity at both the bromine and carbonyl sites, making it useful for nucleophilic substitution or coupling reactions. The sterically hindered pivalate moiety enhances stability while allowing controlled functionalization. The compound is particularly valuable in constructing complex molecular architectures, where selective reactivity and robust intermediates are required. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential lability of the bromopropanoyl group.

4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate structure

328933-47-7 structure

Product Name:4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate

CAS No:328933-47-7

MF:C₁₄H₁₇BrO₃

MW:313.186983823776

MDL:MFCD26936351

CID:3166009

PubChem ID:18731787

Update Time:2025-06-13

4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

- 4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate
- SS-4685
- 4-(2-Bromopropanoyl)phenyl pivalate
- AKOS025393560
- W13440
- 328933-47-7
- 4-(2-Bromopropanoyl)phenylpivalate
- CS-0450955
- [4-(2-bromopropanoyl)phenyl] 2,2-dimethylpropanoate
- 806-807-1
- MDL： MFCD26936351
- Inchi： 1S/C14H17BrO3/c1-9(15)12(16)10-5-7-11(8-6-10)18-13(17)14(2,3)4/h5-9H,1-4H3
- InChI Key： WCOJGOGSLIIZFN-UHFFFAOYSA-N
- SMILES： BrC(C)C(C1C=CC(=CC=1)OC(C(C)(C)C)=O)=O

Computed Properties

Exact Mass: 312.03611g/mol
Monoisotopic Mass: 312.03611g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 43.4Å²

4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR310377-1g	4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7		1g	£250.00	2024-05-26
TRC	B081085-50mg	4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7		50mg	$ 165.00	2022-06-07
TRC	B081085-100mg	4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7		100mg	$ 275.00	2022-06-07
eNovation Chemicals LLC	D771121-100mg	4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7	95%	100mg	$175	2024-06-06
eNovation Chemicals LLC	D771121-250mg	4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7	95%	250mg	$270	2024-06-06
eNovation Chemicals LLC	D771121-1g	4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7	95%	1g	$515	2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1521622-1g	4-(2-Bromopropanoyl)phenyl pivalate	328933-47-7	98%	1g	￥2565.00	2024-05-19
Key Organics Ltd	SS-4685-1MG	4-(2-bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7	>97%	1mg	£37.00	2025-02-09
Key Organics Ltd	SS-4685-5MG	4-(2-bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7	>97%	5mg	£46.00	2025-02-09
Key Organics Ltd	SS-4685-10MG	4-(2-bromopropanoyl)phenyl 2,2-dimethylpropanoate	328933-47-7	>97%	10mg	£63.00	2025-02-09

4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

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4. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

Additional information on 4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate

Comprehensive Overview of 4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate (CAS No. 328933-47-7)

4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate (CAS No. 328933-47-7) is a specialized organic compound widely utilized in pharmaceutical intermediates and advanced material synthesis. Its unique molecular structure, featuring a bromopropanoyl group and a 2,2-dimethylpropanoate ester, makes it a versatile building block for researchers. With the growing demand for high-purity chemical reagents and custom synthesis solutions, this compound has gained significant attention in both academic and industrial laboratories.

The compound’s CAS number 328933-47-7 serves as a critical identifier for regulatory compliance and safety documentation. Recent trends in green chemistry and sustainable synthesis have driven innovations in its production methods, reducing environmental impact while maintaining yield efficiency. Researchers frequently search for "4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate applications" or "CAS 328933-47-7 suppliers," reflecting its relevance in drug discovery and material science.

One of the key advantages of 4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate lies in its role as a precursor for photoactive materials and bioconjugation reactions. Its bromine substituent offers reactivity for cross-coupling reactions, aligning with the rising interest in click chemistry and polymer functionalization. Laboratories focusing on OLED development or biomedical imaging often explore its potential due to its tunable electronic properties.

Storage and handling of CAS 328933-47-7 require adherence to standard protocols for moisture-sensitive compounds. Industry professionals frequently inquire about "stability of 2,2-dimethylpropanoate derivatives" or "best practices for brominated compound storage," emphasizing the need for clear technical guidelines. Innovations in anhydrous packaging and controlled atmosphere shipping have improved its shelf life and usability.

In analytical chemistry, 4-(2-Bromopropanoyl)phenyl 2,2-dimethylpropanoate is characterized via HPLC, NMR, and mass spectrometry. Its spectral data is often referenced in studies on ester hydrolysis kinetics or halogenated aromatic compounds. The compound’s purity (>98%) is crucial for reproducibility, a topic frequently discussed in forums on research-grade chemicals.

Future applications of CAS 328933-47-7 may expand into nanotechnology and targeted drug delivery systems, given its compatibility with surface modification techniques. As the chemical industry shifts toward digital inventory management, accurate CAS registry data and structure-activity relationships will remain pivotal for efficient sourcing and innovation.